Tert-butyl (5-formyl-2-methoxybenzyl)carbamate
Cat. No. B8407454
M. Wt: 265.30 g/mol
InChI Key: RKCXLLXYIHVNDK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06884821B1
Procedure details
1.015 g of tertiary butyl N-(5-bromo-2-methoxybenzyl)carbamate, 45 mg of dichlorobis(triphenylphosphine) palladium (II), 330 mg of sodium formate and 17 mg of triphenyl phosphine were dissolved in anhydrous N,N-dimethylformamide and stirred at 110° C. for 2 hours in a carbon monoxide atmosphere. The reaction mixture was diluted with ethyl acetate, and successively washed with water and saturated aqueous sodium bicarbonate. The organic layer was dried over anhydrous magnesium sulfate and the solvent was evapoarated. The residue was purified by silica gel column chromatography, and from fractions eluted with hexane-ethyl acetate (3:1), 640 mg of tertiary butyl N-(5-formyl-2-methoxybenzyl)carbamate was obtained.
Quantity
1.015 g
Type
reactant
Reaction Step One
[Compound]
Name
dichlorobis(triphenylphosphine) palladium (II)
Quantity
45 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:3]=[CH:4][C:5]([O:17][CH3:18])=[C:6]([CH:16]=1)[CH2:7][NH:8][C:9](=[O:15])[O:10][C:11]([CH3:14])([CH3:13])[CH3:12].[CH:19]([O-])=[O:20].[Na+].[C]=O>CN(C)C=O.C(OCC)(=O)C.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1>[CH:19]([C:2]1[CH:3]=[CH:4][C:5]([O:17][CH3:18])=[C:6]([CH:16]=1)[CH2:7][NH:8][C:9](=[O:15])[O:10][C:11]([CH3:14])([CH3:13])[CH3:12])=[O:20] |f:1.2,^3:22|
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Inputs
Step One
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Name
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Quantity
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1.015 g
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Type
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reactant
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Smiles
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BrC=1C=CC(=C(CNC(OC(C)(C)C)=O)C1)OC
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[Compound]
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Name
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dichlorobis(triphenylphosphine) palladium (II)
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Quantity
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45 mg
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Type
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reactant
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Smiles
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Name
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Quantity
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330 mg
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Type
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reactant
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Smiles
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C(=O)[O-].[Na+]
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Name
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Quantity
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0 (± 1) mol
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Type
|
solvent
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Smiles
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CN(C=O)C
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Name
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Quantity
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17 mg
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Type
|
catalyst
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Smiles
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C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
[C]=O
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Step Three
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Name
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Quantity
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0 (± 1) mol
|
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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successively washed with water and saturated aqueous sodium bicarbonate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over anhydrous magnesium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by silica gel column chromatography
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WASH
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Type
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WASH
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Details
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from fractions eluted with hexane-ethyl acetate (3:1)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
C(=O)C=1C=CC(=C(CNC(OC(C)(C)C)=O)C1)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 640 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 75.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
